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Abstract

Ethyl 6-oxohexanoate, a bifunctional organic molecule featuring both an ester and an
aldehyde group, serves as a versatile intermediate in organic synthesis. This technical guide
provides a comprehensive overview of its chemical properties, a historical perspective on its
synthesis, detailed experimental protocols for its preparation, and its applications, particularly in
the realm of pharmaceutical development. Quantitative data are presented in structured tables
for clarity, and key synthetic pathways are illustrated with diagrams.

Introduction

Ethyl 6-oxohexanoate, also known as adipic acid semialdehyde ethyl ester or ethyl 5-
formylpentanoate, is a valuable building block in organic chemistry. Its dual functionality allows
for a wide range of chemical transformations, making it an important precursor for the synthesis
of various heterocyclic compounds, polymers, and biologically active molecules. This guide
aims to be a thorough resource for researchers and professionals working with this compound.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of Ethyl 6-
oxohexanoate is provided below. This data is essential for its identification, purification, and
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use in chemical reactions.

Table 1: Physicochemical Properties of Ethyl 6-

oxohexanoate
Property Value Reference
Molecular Formula CsH1403 [1]
Molecular Weight 158.19 g/mol [1]
CAS Number 27983-42-2 [1]
Appearance Liquid [2]
Boiling Point 127-128 °C at 12 mmHg [2]
Density 0.985 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.437 [2]
InChikey UWNBKRSENSOXKX- (]
UHFFFAOYSA-N
SMILES CCOC(=0)Cccceee=0 [1]

Spectrum Type Key Peaks/Shifts Reference
13C NMR Spectra Available [1]
GC-MS Spectra Available [1]
IR (Vapor Phase) Spectra Available [1]

Historical Perspective and Synthesis

While a definitive "discovery" of Ethyl 6-oxohexanoate in a singular event is not clearly
documented in readily available literature, its synthesis is rooted in the broader development of
methods for the preparation of w-oxoesters. The preparation of this class of compounds has
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evolved, with various synthetic strategies being reported over time. The following sections
detail some of the key synthetic routes that have been employed.

From Adipic Acid Derivatives

A common and logical starting point for the synthesis of Ethyl 6-oxohexanoate is adipic acid, a
readily available dicarboxylic acid. The challenge lies in the selective functionalization of one of
the two carboxylic acid groups.

One of the most straightforward conceptual pathways involves the monoesterification of adipic
acid to form monoethyl adipate, followed by the selective reduction of the remaining carboxylic
acid to an aldehyde.

Workflow for Synthesis from Adipic Acid

Esterification Chlorination
(Ethanol, Acid Catalyst), (e.g., SOCl2),_
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P
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Ethyl 6-hydroxyhexanoate Ethyl 6-oxohexanoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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